Cas no 2418709-06-3 (1-ethyl-2-oxabicyclo2.2.1heptan-4-amine hydrochloride)
1-ethyl-2-oxabicyclo2.2.1heptan-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-2-oxabicyclo[2.2.1]heptan-4-amine;hydrochloride
- Z4445895662
- 1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride
- 1-ethyl-2-oxabicyclo2.2.1heptan-4-amine hydrochloride
-
- MDL: MFCD32678784
- Inchi: 1S/C8H15NO.ClH/c1-2-8-4-3-7(9,5-8)6-10-8;/h2-6,9H2,1H3;1H
- InChI Key: LKSHAQYKAFDUJN-UHFFFAOYSA-N
- SMILES: Cl.O1CC2(CCC1(CC)C2)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 159
- Topological Polar Surface Area: 35.2
1-ethyl-2-oxabicyclo2.2.1heptan-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26678759-1g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95% | 1g |
$1485.0 | 2023-09-12 | |
| Enamine | EN300-26678759-5g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95% | 5g |
$4309.0 | 2023-09-12 | |
| Enamine | EN300-26678759-10g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95% | 10g |
$6390.0 | 2023-09-12 | |
| Enamine | EN300-26678759-0.05g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95.0% | 0.05g |
$344.0 | 2025-03-20 | |
| Enamine | EN300-26678759-0.1g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95.0% | 0.1g |
$515.0 | 2025-03-20 | |
| Enamine | EN300-26678759-0.25g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95.0% | 0.25g |
$735.0 | 2025-03-20 | |
| Enamine | EN300-26678759-0.5g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95.0% | 0.5g |
$1158.0 | 2025-03-20 | |
| Enamine | EN300-26678759-1.0g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95.0% | 1.0g |
$1485.0 | 2025-03-20 | |
| Enamine | EN300-26678759-2.5g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95.0% | 2.5g |
$2912.0 | 2025-03-20 | |
| Enamine | EN300-26678759-5.0g |
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride |
2418709-06-3 | 95.0% | 5.0g |
$4309.0 | 2025-03-20 |
1-ethyl-2-oxabicyclo2.2.1heptan-4-amine hydrochloride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-ethyl-2-oxabicyclo2.2.1heptan-4-amine hydrochloride
Introduction to 1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride (CAS No. 2418709-06-3)
1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride, identified by its CAS number 2418709-06-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule, featuring a fused oxabicyclo[2.2.1]heptane core, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This solubility profile is particularly advantageous for in vitro and in vivo studies, where efficient delivery and absorption are critical parameters. The presence of the ethyl group at the 1-position and the amine functionality at the 4-position further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic amine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The structural motif of 1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride aligns with this trend, as it combines elements known to enhance binding affinity and metabolic stability. This has led to its investigation as a lead compound in several drug discovery programs aimed at identifying novel therapeutics.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The bicyclic core provides a rigid framework that can be further functionalized to create molecules with tailored biological activities. For instance, modifications at the 3-position or the ethyl substituent could yield derivatives with enhanced potency or selectivity for specific targets. Such structural diversification is a cornerstone of modern drug design strategies, enabling researchers to optimize lead compounds for clinical efficacy.
The hydrochloride form also plays a crucial role in ensuring the stability and shelf-life of pharmaceutical products. By forming a salt with hydrochloric acid, the compound becomes more stable under various storage conditions, reducing degradation over time. This stability is essential for maintaining the integrity of active pharmaceutical ingredients (APIs) during manufacturing, distribution, and use by patients.
Recent studies have begun to elucidate the mechanistic aspects of how compounds like 1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride interact with biological systems. Computational modeling and experimental techniques have been employed to understand their binding modes to receptors and enzymes. These insights are critical for rational drug design, as they provide a foundation for predicting how structural changes will affect biological activity.
The compound's potential application in treating neurological disorders has been particularly noteworthy. Bicyclic amine derivatives have been reported to modulate neurotransmitter systems, offering hope for new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have suggested that 1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride may interact with serotonin receptors, potentially leading to therapeutic effects similar to those observed with selective serotonin reuptake inhibitors (SSRIs).
Furthermore, the compound's ability to cross the blood-brain barrier has been an area of active investigation. The optimization of molecular properties such as lipophilicity and polar surface area is essential for ensuring effective brain penetration. Preliminary data indicate that modifications to the bicyclic core can significantly influence these properties, making it possible to fine-tune drug-like characteristics for better CNS targeting.
The synthesis of 1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride represents a challenge that has been addressed through innovative synthetic methodologies. The construction of the oxabicyclo[2.2.1]heptane ring system requires precise control over reaction conditions and reagent selection to achieve high yields and purity. Advances in organic synthesis have made it possible to access complex heterocyclic frameworks more efficiently than ever before, paving the way for larger-scale production and further exploration.
Economic feasibility is another important consideration in pharmaceutical development. The cost-effectiveness of synthesizing 1-ethyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride must be balanced against its potential market value once commercialized as a drug or research chemical. Optimizing synthetic routes not only improves yield but also reduces production costs, making it more viable for widespread use in academic research and industrial applications.
The regulatory landscape also plays a significant role in determining how quickly such compounds can move from discovery to market approval。 Compliance with guidelines set forth by agencies such as the U.S Food & Drug Administration (FDA) ensures that all safety and efficacy data are thoroughly evaluated before any therapeutic product reaches patients。 This rigorous process helps ensure that only compounds with demonstrated benefits are made available for clinical use。
In conclusion,1-Ethyl - 2 - oxabicyclo [ 2 . 2 . 1 ] heptan - 4 - amine hydrochloride (CAS No .2418709 -06 -3 ) represents a promising candidate for further exploration in medicinal chemistry 。 Its unique structural features , combined with its favorable physicochemical properties , make it an attractive scaffold for developing novel therapeutics 。 As research continues , additional insights into its biological activity and potential applications are expected , further solidifying its importance in pharmaceutical research。
2418709-06-3 (1-ethyl-2-oxabicyclo2.2.1heptan-4-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)